Cas no 196304-04-8 (1H-Imidazole, 5-(fluoromethyl)-1-methyl-)

• Product name: 1H-Imidazole, 5-(fluoromethyl)-1-methyl-
• CAS No: 196304-04-8
• MF: C₅H₇FN₂
• MW: 114.120884180069
• CID: 3868700

1H-Imidazole, 5-(fluoromethyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 5-(fluoromethyl)-1-methyl-

• Inchi： 1S/C5H7FN2/c1-8-4-7-3-5(8)2-6/h3-4H,2H2,1H3
• InChI Key： XOLOZILRQKGZNO-UHFFFAOYSA-N
• SMILES： C1N(C)C(CF)=CN=1

Computed Properties

• Exact Mass: 114.059
• Monoisotopic Mass: 114.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 250.0±15.0 °C(Predicted)
• pka: 6.14±0.22(Predicted)